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Compound of Interest

Compound Name: Cdk8-IN-11

Cat. No.: B12405916 Get Quote

Essential Safety and Handling Guide for Cdk8-
IN-11
Disclaimer: A specific Safety Data Sheet (SDS) for Cdk8-IN-11 (CAS No. 2839338-28-0) is not

readily available. The following guidance is based on the safety data for the closely related

compound, CDK8-IN-1, and general best practices for handling potent, biologically active small

molecules in a laboratory setting. Researchers must conduct their own risk assessment and

consult their institution's safety office before handling this compound.

Cdk8-IN-11 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8)[1]. As with

many kinase inhibitors, it is a highly potent compound that requires careful handling to

minimize exposure and ensure laboratory safety.[2][3][4]

Hazard Identification and Safety Summary
Based on the data for the similar compound CDK8-IN-1, Cdk8-IN-11 should be treated as a

hazardous substance. The primary hazards are acute oral toxicity and high toxicity to aquatic

life with long-lasting effects.[5]
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Hazard Classification Description
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[5]

P264, P270, P301 + P312,

P330

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[5] P273, P391

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[5]
P501

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to create a barrier between the researcher and the

hazardous compound. Engineering controls, such as fume hoods and ventilated enclosures,

should be the primary line of defense, with PPE serving as crucial secondary protection.[6]

Hand Protection: Wear two pairs of nitrile gloves that have been tested for resistance to the

solvents in use. Change gloves immediately if they become contaminated.

Eye Protection: Chemical safety goggles with side shields are mandatory to protect against

splashes.

Body Protection: A lab coat is required. When handling larger quantities or if there is a risk of

splashing, a chemically resistant apron or gown should be worn over the lab coat.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood or a ventilated balance enclosure, a respirator is necessary to prevent inhalation

of the powder.

Operational and Disposal Plans
A clear, step-by-step plan for the entire lifecycle of the chemical in the laboratory is critical for

safety.

1. Receiving and Storage:
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Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[5]

Recommended storage temperature for the solid powder is -20°C.[7]

Solutions in solvents like DMSO should be stored at -80°C for long-term stability.[7]

2. Handling and Solution Preparation (Standard Operating Procedure):

Preparation: Before handling, ensure the work area (preferably a certified chemical fume

hood) is clean and uncluttered. Have all necessary equipment, including waste containers,

readily available.

Weighing the Compound:

Perform all weighing of the solid compound within a ventilated balance enclosure or a

chemical fume hood to prevent inhalation of the powder.

Use dedicated spatulas and weighing papers.

Preparing Solutions:

Add the solvent to the solid compound slowly to avoid splashing.

If sonication or heating is required to dissolve the compound, ensure the container is

properly sealed.

Cell Culture and In Vitro Assays:

When adding the compound to cell cultures or assays, use appropriate pipetting

techniques to avoid generating aerosols.

All work with cell cultures containing Cdk8-IN-11 should be conducted in a biological

safety cabinet.

Post-Handling:
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After handling, wipe down the work area with an appropriate cleaning agent.

Wash hands thoroughly with soap and water.

3. Spill Management:

In case of a small spill, carefully collect the spilled material with absorbent pads.

For larger spills, evacuate the area and follow your institution's emergency procedures.

All materials used for cleaning up spills should be disposed of as hazardous waste.

4. Disposal Plan:

Solid Waste: All solid waste contaminated with Cdk8-IN-11 (e.g., weighing papers, used

gloves, pipette tips) must be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,

labeled hazardous liquid waste container. Do not pour down the drain.[5]

Disposal Method: Dispose of all waste containing Cdk8-IN-11 through an approved

hazardous waste disposal facility, in accordance with local, state, and federal regulations.[5]

Workflow for Safe Handling of Cdk8-IN-11
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Caption: Workflow for the safe handling of Cdk8-IN-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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